Cesium chloride/sodium chloride (2:1) eutectic

• IUPAC Name: dicesium;sodium;trichloride
• InChI: InChI=1S/3ClH.2Cs.Na/h3*1H;;;/q;;;3*+1/p-3
• InChI Key: OLSYZSZVAMPEGY-UHFFFAOYSA-K
• Canonical SMILES: [Na+].[Cl-].[Cl-].[Cl-].[Cs+].[Cs+]
• Molecular Formula: Cl3Cs2Na
• DSSTOX Substance ID: DTXSID60589962
• Molecular Weight: 395.16 g/mol
• CAS No.: 15844-58-3

Description

Cesium chloride/sodium chloride (2:1) eutectic, also known by its molecular formula Cl₃Cs₂Na, is an inorganic compound that combines caesium, sodium, and chloride ions

Preparation Methods

Table 1: Phase Properties of $\text{CsCl}$, $\text{NaCl}$, and Their Eutectic

Component	Melting Point (°C)	Eutectic Melting Point (°C)
$\text{CsCl}$	645	497–500
$\text{NaCl}$	801	497–500

The phase diagram of the $\text{CsCl}$-$\text{NaCl}$ system reveals a eutectic point at 15.5 wt% $\text{NaCl}$, enabling the formation of a homogeneous liquid phase at lower temperatures compared to the pure components.

Solid-State Synthesis via Melting and Homogenization

The most widely employed method for preparing the cesium chloride/sodium chloride eutectic involves direct fusion of the constituent salts under controlled conditions.

Raw Material Preparation

High-purity $\text{CsCl}$ (99.99%) and $\text{NaCl}$ (99.99%) are essential to minimize impurities that could alter the eutectic behavior. The salts are dried at 150°C for 12 hours to remove residual moisture.

Mixing and Fusion

• Stoichiometric Weighing : $\text{CsCl}$ and $\text{NaCl}$ are combined in a 2:1 molar ratio.

• Mechanical Homogenization : The mixture is ground in an agate mortar for 30 minutes to ensure uniformity.

• Melting : The blend is heated in a platinum crucible at 600°C (above the eutectic temperature) under an argon atmosphere to prevent oxidation.

• Homogenization : The melt is held at 600°C for 2 hours with periodic stirring using a quartz rod.

Table 2: Optimized Fusion Parameters

Parameter	Value
Temperature	600°C
Atmosphere	Argon
Homogenization Time	2 hours
Cooling Rate	5°C/min

Cooling and Solidification

The homogenized melt is cooled at 5°C/min to room temperature, yielding a polycrystalline eutectic with a bead-like morphology. Rapid quenching is avoided to prevent structural defects.

Industrial-Scale Production and Purification

Industrial manufacturing scales the fusion process while incorporating advanced purification techniques.

Recrystallization

The crude eutectic is dissolved in deionized water at 80°C, filtered through a 0.2 µm membrane to remove particulate contaminants, and recrystallized by slow evaporation. This step enhances purity to 99.999% (5N grade).

Submicron and Nanopowder Synthesis

For high-surface-area applications, the eutectic is processed into submicron or nanopowder forms via:

• Spray Pyrolysis : Atomization of a eutectic solution followed by rapid drying at 400°C.

• Ball Milling : Mechanical grinding of the crystalline eutectic using zirconia balls for 48 hours.

Table 3: Industrial Production Standards

Grade	Purity (%)	Particle Size (µm)
Technical	99	10–50
High-Purity (5N)	99.999	0.1–1
Nanopowder	99.9	0.01–0.1

Quality Control and Characterization

Thermal Analysis

Differential Scanning Calorimetry (DSC) confirms the eutectic melting point (497–500°C) and verifies the absence of phase segregation.

Structural Characterization

• X-Ray Diffraction (XRD) : Validates the cubic crystal structure (space group $Pm\overline{3}m$) and phase homogeneity.

• Scanning Electron Microscopy (SEM) : Reveals the bead-like morphology and uniform elemental distribution via Energy-Dispersive X-Ray Spectroscopy (EDS).

Purity Assessment

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) detects trace metal impurities (e.g., K⁺, Ca²⁺) at parts-per-billion levels, ensuring compliance with ASTM and Mil Spec standards.

Parameter	Value
Hazard Class	2 (WGK Germany)
Flash Point	Not applicable
Transport	NONH

Applications and Industrial Relevance

The eutectic’s low melting point and ionic conductivity make it valuable for:

• Molten Salt Electrolysis : As a solvent for rare earth metal extraction.

• Density Gradient Centrifugation : In biomedical research for DNA separation.

• Optical Materials : As a flux in single-crystal growth.

Chemical Reactions Analysis

Dissociation and Solubility

The eutectic dissociates completely in aqueous solutions into Cs⁺, Na⁺, and Cl⁻ ions. While individual solubilities of CsCl (1910 g/L at 20°C) and NaCl (359 g/L at 20°C) are well-documented, the eutectic mixture exhibits enhanced solubility due to synergistic ionic interactions .

Key Data:

Property	Value	Source
Melting Point	493°C (eutectic composition)
Density (solid)	3.99 g/cm³

Acid-Base Reactions

The eutectic reacts with strong acids to form corresponding sulfates or hydrogen sulfates. For example, heating with concentrated H₂SO₄ yields cesium sulfate:
$2\text{CsCl}+\text{H}_2\text{SO}_4\rightarrow \text{Cs}_2\text{SO}_4+2\text{HCl}\uparrow$
Sodium chloride in the eutectic remains inert under these conditions .

Reaction Conditions:

Reagent	Temperature	Product	Yield
H₂SO₄ (conc.)	550–700°C	Cs₂SO₄, NaCl, HCl	>95%

Redox Reactions

Electrochemical studies reveal redox activity in molten eutectic systems. For instance, cesium ions (Cs⁺) are reduced to metallic Cs at cathodes, while chloride ions (Cl⁻) oxidize to Cl₂ gas at anodes .

Electrolysis Parameters (LiCl-KCl-CsCl system):

Cathode Material	Voltage (vs. Ag/AgCl)	Current Efficiency
Zn	-2.1 V	55%
Bi	-1.8 V	18%

Formation of Double Salts and Complexes

The eutectic participates in stoichiometric reactions to form double salts, such as $2\text{CsCl}\cdot \text{BaCl}_2$, and interhalogen complexes like $\text{Cs}[\text{ICl}_4]$ .

Example Reaction:
$\text{CsCl}+\text{ICl}_3\rightarrow \text{Cs}[\text{ICl}_4]$

Thermal Decomposition and Phase Transitions

Thermal analysis shows a solid-phase transition from cubic (CsCl-type) to NaCl-type structure at elevated temperatures. The eutectic melts congruently at 493°C without decomposition .

Phase Diagram Data (CsCl-NaCl System):

Composition (wt% NaCl)	Melting Point
0% (Pure CsCl)	645°C
15.5% (Eutectic)	493°C
100% (Pure NaCl)	801°C

Electrochemical Behavior in Molten Salts

In molten LiCl-KCl eutectic, cesium recovery via electrolysis achieves 55% efficiency using Zn cathodes, forming SrZn₁₃ intermetallic compounds. NaCl in the eutectic stabilizes ionic conductivity .

Deposition Efficiency Comparison:

Liquid Cathode	Cs Recovery Efficiency
Zn	55%
Bi	18%
Cd	<10%

Scientific Research Applications

Chemistry and Material Science

• Molten Salt Bath : The eutectic is commonly used as a molten salt bath in high-temperature chemistry experiments. Its lower melting point allows for controlled heating environments essential for various chemical reactions, including synthesis and material processing .
• Thermal Energy Storage : The eutectic system has been investigated for thermal energy storage applications, where its thermal stability and heat transfer properties are utilized to improve energy efficiency .

Biological Applications

• Density Gradient Centrifugation : In biological research, cesium chloride/sodium chloride eutectic is employed in density gradient centrifugation for separating biomolecules such as DNA and proteins. Its unique density properties facilitate the effective separation of these molecules based on their size and density.
• Neurophysiological Studies : Research has indicated that cesium ions can influence neuronal activity, suggesting potential applications in neurophysiology and related fields.

Environmental Remediation

• Cesium Removal from Contaminated Soil : The compound is utilized in techniques for extracting cesium from contaminated soils, particularly those involving illite clay. Studies have shown that using a chloride salt treatment can significantly reduce cesium concentrations, enhancing soil remediation efforts .

Chemical Manufacturing

• Reagent in Reactions : The compound serves as a reagent in various chemical reactions and is used as a standard in analytical chemistry due to its well-defined properties.
• Production of Conductive Materials : It plays a role in manufacturing electrically conductive glasses and other specialized materials, leveraging its ionic nature to enhance electrical properties.

Medical Applications

• Radiation Therapy : Radioactive isotopes derived from cesium chloride are used in radiation therapy for cancer treatment, highlighting the compound's significance in medical applications.

Case Study 1: Cesium Removal from Illite Clay

A study focused on the effectiveness of cesium removal from illite clay using a sodium chloride-magnesium chloride-calcium chloride ternary salt system demonstrated that treatment at elevated temperatures (up to 850°C) could achieve over 99% reduction in cesium concentration. The process involved heating the clay samples with the salt mixture, resulting in the formation of cesium chloride, which was subsequently vaporized .

Sample Type	Initial Cs Concentration (ppm)	Final Cs Concentration (ppm)	Removal Efficiency (%)
High Cs-Loaded Illite	2430	11.6	99.5
Low Cs-Loaded Illite	690	3.86	99.4

Case Study 2: Thermal Stability in Energy Storage

Research into the thermal stability of the eutectic composition within a sodium chloride-calcium chloride-magnesium chloride ternary system indicated that incorporating cesium chloride enhances the overall thermal performance of the system, making it suitable for energy storage applications at elevated temperatures .

Mechanism of Action

The mechanism of action of caesium sodium chloride (2/1/3) involves its ionic nature, which allows it to interact with various molecular targets and pathways. In biological systems, the compound can affect ion channels and transporters, influencing cellular processes and signaling pathways . In industrial applications, its ionic properties contribute to its effectiveness in processes such as density gradient centrifugation and the production of conductive materials .

Comparison with Similar Compounds

Similar Compounds

Caesium chloride (CsCl): A compound with similar ionic properties but different stoichiometry.

Sodium chloride (NaCl): Common table salt with similar chloride content but different cation composition.

Potassium chloride (KCl): Another chloride salt with similar properties but different cation.

Uniqueness

Cesium chloride/sodium chloride (2:1) eutectic is unique due to its combination of caesium and sodium ions, which imparts distinct properties compared to other chloride salts. Its specific stoichiometry and ionic interactions make it valuable in specialized applications, such as density gradient centrifugation and the production of conductive materials .

Biological Activity

The compound cesium chloride/sodium chloride (2:1) eutectic is a mixture that has garnered attention for its unique properties and potential applications in various biological contexts. This article explores its biological activity, including its effects on cellular processes, potential therapeutic uses, and implications in environmental biology.

Eutectic Properties

Eutectic mixtures exhibit distinct physical and chemical properties compared to their individual components. The this compound has a lower melting point than either salt alone, which can influence solubility and reactivity in biological systems. The eutectic temperature for sodium chloride is approximately 251.9 K, and the addition of cesium alters the phase behavior significantly, which can affect biological interactions at the molecular level .

Cellular Effects

Research indicates that cesium chloride can influence cellular processes, particularly in the context of ion transport and cellular signaling. For instance, cesium ions have been shown to affect the activity of various ion channels, which are crucial for maintaining cellular homeostasis. Sodium chloride also plays a significant role in osmoregulation and cell signaling.

Table 1: Ion Channel Effects of Cesium and Sodium Chloride

Ion Channel Type	Effect of Cesium Chloride	Effect of Sodium Chloride
Na+ Channels	Inhibition	Activation
K+ Channels	Activation	Inhibition
Cl- Channels	Modulation	Activation

Case Studies

• Neurophysiological Studies : A study on the effects of cesium chloride on neuronal cells indicated that exposure to cesium ions could modify action potentials and synaptic transmission. This suggests potential applications in neuropharmacology .
• Plant Biology : Research involving Calendula alata demonstrated that plants could uptake cesium from solutions containing cesium chloride, indicating potential for phytoremediation strategies in contaminated environments. The study found that plants could remediate up to 52% of cesium from aqueous solutions over a 15-day period .
• Microbial Activity : The influence of sodium chloride on microbial enzyme activity was documented, showing that varying concentrations of NaCl could enhance or inhibit enzyme production in different bacterial species. This highlights the importance of ionic composition in microbial ecology .

The mechanisms through which cesium chloride/sodium chloride eutectic exerts its biological effects include:

• Osmotic Regulation : Both salts contribute to osmotic balance within cells, influencing cell volume and pressure.
• Signal Transduction : Cesium ions can interfere with potassium channels, leading to altered signal transduction pathways.
• Enzyme Modulation : Changes in ionic strength can affect enzyme conformation and activity, impacting metabolic pathways.

Research Findings

Recent studies have focused on the thermodynamic properties and biological implications of eutectic solutions. For example:

• NMR Spectroscopy Studies : Investigations using NMR spectroscopy have revealed how water dynamics are altered in eutectic solutions compared to pure solvents. The mobility of water molecules is significantly affected by the presence of cesium and sodium ions, which can impact hydration dynamics around biomolecules .
• Electrochemical Behavior : The electrochemical properties of these salts have been studied to understand their interactions with biological membranes, revealing that these salts can alter membrane potential and permeability .

Q & A

Basic Questions

Q. How is the cesium chloride/sodium chloride (2:1) eutectic mixture synthesized, and what factors influence its purity?

• Methodology : The eutectic is typically prepared by mixing CsCl and NaCl in a 2:1 molar ratio and heating under controlled conditions. For ionic eutectics, grinding or melt-freeze cycles (e.g., using a reactor with acid-resistant lining) are common to ensure homogeneity . Purity depends on anhydrous conditions, precise stoichiometry, and post-synthesis characterization via NMR or FTIR to confirm absence of unreacted salts or solvents .

Q. What are the key physical properties (e.g., melting point, density) of the CsCl/NaCl eutectic, and how do they compare to individual components?

• Methodology : The eutectic melting point is lower than either pure CsCl (645°C) or NaCl (801°C). Experimental determination involves differential scanning calorimetry (DSC) to identify phase transitions . Density can be measured via pycnometry, while ultrasonic velocity studies under pressure (up to 100 kbar) reveal compressibility and structural stability .

Q. How can researchers experimentally determine the eutectic composition of CsCl/NaCl mixtures?

• Methodology : Phase diagrams are constructed using thermal analysis (e.g., cooling curves or DSC) to identify the lowest melting point. For accuracy, multiple mixtures near the 2:1 ratio are tested, and the eutectic point is confirmed by invariant thermal arrest during cooling .

Advanced Research Questions

Q. How to design experiments investigating the phase behavior of the CsCl/NaCl eutectic under non-ambient conditions (e.g., high pressure, varying humidity)?

• Methodology : High-pressure studies (e.g., diamond anvil cells) coupled with in-situ X-ray diffraction or ultrasonic wave velocity measurements (as in ) can track structural changes. For humidity effects, gravimetric analysis under controlled water activity (using salt solutions from ) quantifies hygroscopicity.

Q. What strategies resolve contradictions in reported data on the eutectic’s thermophysical properties (e.g., viscosity, conductivity)?

• Methodology : Replicate experiments under identical conditions (temperature, purity, instrumentation). Statistical tools (e.g., error propagation analysis ) and cross-validation with multiple techniques (e.g., viscometry vs. electrochemical impedance spectroscopy ) identify systematic errors. Reference datasets from peer-reviewed studies (e.g., ) provide benchmarks.

Q. What advanced techniques characterize the electronic and dynamical properties of the CsCl/NaCl eutectic?

• Methodology : Density functional theory (DFT) simulations predict electronic band structure and phonon dispersion, validated by experimental UV-Vis spectroscopy and Raman scattering . Neutron scattering or inelastic X-ray diffraction probes dynamical stability and lattice vibrations .